4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H15Br2NO2
• Molecular Weight: 437.1 g/mol
• IUPAC Name: 4-bromo-2-[(E)-3-(2-bromophenyl)prop-2-enoyl]-7-(ethylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H15Br2NO2/c1-2-21-16-9-8-13(19)11-14(18(16)23)17(22)10-7-12-5-3-4-6-15(12)20/h3-11H,2H2,1H3,(H,21,23)/b10-7+
• InChI Key: SFNVXOXKZCHRAG-JXMROGBWSA-N
• Isomeric SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC=CC=C2Br)Br
• SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC=CC=C2Br)Br

Description

4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has a unique molecular structure and possesses several interesting properties that make it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is not yet fully understood. However, studies have shown that this compound can regulate the expression of several genes that are involved in cell growth and proliferation. It has been found to inhibit the activity of the mTOR pathway, which is a key regulator of cell growth and proliferation. Additionally, this compound has also been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has several biochemical and physiological effects. Studies have shown that this compound can regulate the expression of several genes that are involved in cell growth and proliferation. It has been found to inhibit the activity of the mTOR pathway, which is a key regulator of cell growth and proliferation. Additionally, this compound has also been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one in lab experiments is its potent anticancer properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has also been found to have anti-inflammatory and antioxidant properties. However, one of the main limitations of using this compound in lab experiments is its complex synthesis process. The synthesis of this compound is a multi-step process that requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one. One potential direction is to investigate the potential of this compound as a therapeutic agent for cancer treatment. Studies have shown that this compound has potent anticancer properties and can inhibit the growth of cancer cells. Additionally, this compound has also been found to have anti-inflammatory and antioxidant properties, which could make it a promising candidate for the treatment of other diseases such as cardiovascular disease and neurodegenerative disorders. Another potential direction is to investigate the mechanism of action of this compound in more detail. Further studies are needed to fully understand how this compound regulates gene expression and inhibits the activity of key signaling pathways.

Synthesis Methods

The synthesis of 4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the Claisen-Schmidt condensation reaction. This method involves the reaction of 2-bromobenzaldehyde with ethyl acetoacetate in the presence of a strong base such as sodium hydroxide. The resulting product is then subjected to bromination and cyclization reactions to obtain the final product.

Scientific Research Applications

4-Bromo-2-[3-(2-bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has several potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer properties and can inhibit the growth of cancer cells. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has also been found to have anti-inflammatory and antioxidant properties.